![molecular formula C16H16FNO2 B5756713 N-(2-fluorobenzyl)-2-(3-methylphenoxy)acetamide](/img/structure/B5756713.png)
N-(2-fluorobenzyl)-2-(3-methylphenoxy)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-fluorobenzyl)-2-(3-methylphenoxy)acetamide, also known as FBA, is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications. FBA is a member of the benzylphenoxyacetamide family of compounds and has been found to exhibit a range of biochemical and physiological effects.
Mechanism of Action
The exact mechanism of action of N-(2-fluorobenzyl)-2-(3-methylphenoxy)acetamide is not fully understood. However, it is believed to act on the central nervous system by modulating the activity of certain neurotransmitters. This compound has been found to interact with the GABA(A) receptor, which plays a key role in regulating neuronal activity.
Biochemical and Physiological Effects
This compound has been shown to exhibit a range of biochemical and physiological effects. It has been found to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. This compound has also been shown to have analgesic properties by reducing the sensitivity of pain receptors. Additionally, this compound has been found to have anticonvulsant properties, making it a potential treatment for epilepsy.
Advantages and Limitations for Lab Experiments
One advantage of using N-(2-fluorobenzyl)-2-(3-methylphenoxy)acetamide in lab experiments is its relatively low toxicity. Additionally, this compound has been found to be stable under a range of conditions, making it a useful tool for studying the effects of various compounds on biological systems. However, one limitation of using this compound is its limited solubility in water, which can make it difficult to administer in certain experiments.
Future Directions
There are several potential future directions for research on N-(2-fluorobenzyl)-2-(3-methylphenoxy)acetamide. One area of interest is its potential as an anticancer agent. Studies have shown that this compound has the ability to induce apoptosis in cancer cells, making it a potential treatment for various types of cancer. Additionally, research could be conducted to further elucidate the mechanism of action of this compound and its potential use in the treatment of neurological disorders such as epilepsy and chronic pain.
Synthesis Methods
N-(2-fluorobenzyl)-2-(3-methylphenoxy)acetamide can be synthesized through a multi-step process involving the reaction of 2-fluorobenzyl chloride with 3-methylphenol to form 2-(3-methylphenoxy)benzyl chloride. This intermediate is then reacted with sodium acetate and acetic anhydride to form this compound.
Scientific Research Applications
N-(2-fluorobenzyl)-2-(3-methylphenoxy)acetamide has been studied for its potential use as a therapeutic agent in the treatment of various diseases. It has been found to exhibit anti-inflammatory, analgesic, and anticonvulsant properties. Additionally, this compound has been shown to have potential as an anticancer agent.
properties
IUPAC Name |
N-[(2-fluorophenyl)methyl]-2-(3-methylphenoxy)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16FNO2/c1-12-5-4-7-14(9-12)20-11-16(19)18-10-13-6-2-3-8-15(13)17/h2-9H,10-11H2,1H3,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JMJMTXYAGFMZJZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)OCC(=O)NCC2=CC=CC=C2F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16FNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.